![molecular formula C7H7ClN2S B1507481 Thieno[2,3-b]pyridin-2-amine hydrochloride CAS No. 1057326-75-6](/img/structure/B1507481.png)
Thieno[2,3-b]pyridin-2-amine hydrochloride
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Overview
Description
Thieno[2,3-b]pyridin-2-amine belongs to the class of organic compounds known as thienopyridines . These are heterocyclic compounds containing a thiophene ring fused to a pyridine ring. Thiophene is a 5-membered ring consisting of four carbon atoms and one sulfur atom. Pyridine is a 6-membered ring consisting of five carbon atoms and one nitrogen center .
Synthesis Analysis
Recent approaches to the synthesis of thieno[2,3-b]pyridines have been reviewed, with selected works published between 2015 and 2019 . Many recent papers are devoted to the synthesis of thieno[2,3-b]pyridines using substituted 2-thioxopyridine-3-carbonitrile or 3-cyanopyridine-2-thiolate as starting material or key intermediate .Chemical Reactions Analysis
Thieno[2,3-b]pyridin-2-amine and its derivatives are known to undergo various chemical reactions. For instance, vicinal thieno[2,3-b]pyridine aminoamides have been reported to react with Lawesson’s reagent to give new condensed diazaphosphinine derivatives .Mechanism of Action
While the specific mechanism of action for Thieno[2,3-b]pyridin-2-amine is not directly available, related compounds such as thieno[2,3-b]pyridines have been reported to exhibit various pharmacological and biological activities, including anticancer, antidermatophytic, antimalarial, anti-Alzheimer’s, antifungal, anti-inflammatory, insecticidal, and antiviral activities . Thieno[2,3-b]pyridines have also been reported as Pim-1 kinase inhibitors and multidrug resistance modulators .
Future Directions
While specific future directions for Thieno[2,3-b]pyridin-2-amine are not directly available, the ongoing research and development in the field of thieno[2,3-b]pyridines suggest that these compounds continue to be of interest due to their diverse biological activities and potential therapeutic applications .
properties
CAS RN |
1057326-75-6 |
---|---|
Molecular Formula |
C7H7ClN2S |
Molecular Weight |
186.66 g/mol |
IUPAC Name |
thieno[2,3-b]pyridin-2-amine;hydrochloride |
InChI |
InChI=1S/C7H6N2S.ClH/c8-6-4-5-2-1-3-9-7(5)10-6;/h1-4H,8H2;1H |
InChI Key |
SDVDTCKJDSSWPR-UHFFFAOYSA-N |
SMILES |
C1=CC2=C(N=C1)SC(=C2)N |
Canonical SMILES |
C1=CC2=C(N=C1)SC(=C2)N.Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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